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Compound of Interest

Compound Name: Carbon dioxide water

Cat. No.: B8500060

For researchers and scientists, maintaining a safe and compliant laboratory environment is
paramount. While carbon dioxide water, or carbonated water, is generally considered non-
hazardous, its proper disposal is governed by institutional and local regulations for aqueous
waste. Adherence to these procedures is essential for ensuring safety, environmental
responsibility, and regulatory compliance within your facility. This guide provides a clear, step-
by-step approach to the proper disposal of carbon dioxide water in a laboratory setting.

The fundamental principle for laboratory waste management is to have a disposal plan in place
before any procedure begins.[1] Carbon dioxide water is an aqueous solution and should be
handled as such, meaning it must be segregated from organic solvent waste.[1]

Step-by-Step Disposal Protocol

The primary method for disposing of pure carbon dioxide water is down the sanitary sewer.
However, this is contingent on several factors, and the following steps must be taken to ensure
compliance.

Step 1: Assess for Additional Contaminants

Before disposal, you must verify that the carbon dioxide water has not been mixed with any
hazardous materials. If the solution contains any prohibited chemicals, it must be treated as
hazardous waste.[2] Prohibited substances typically include:

o Flammable or corrosive materials[1][3]
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Explosive chemicals[3]

Water-immiscible substances|1]

Heavy metals[4]

Chlorinated hydrocarbons|[5]

Raw, unused, or concentrated chemicals[5]

If the carbon dioxide water is contaminated with any such materials, it must be collected in a
designated and properly labeled hazardous waste container for disposal by your institution's
Environmental Health and Safety (EHS) department.[1][4]

Step 2: Check the pH Level

Pure carbonated water is slightly acidic, with a pH that can be around 5.5.[6] Most wastewater
treatment facilities require the pH of aqueous waste to be within a specific range, typically
between 5.5 and 9.5, before it can be discharged into the sanitary sewer.[2][3]

« If the pH is within the acceptable range (5.5 - 9.5): The solution can likely be disposed of
down the drain.

e If the pH is below 5.5: The solution should be neutralized. You can do this by slowly adding a
suitable inorganic base while stirring until the pH is within the acceptable range.[4] Always
perform neutralization in a well-ventilated area, as heat and vapors can be generated.[4]

Step 3: Dispose via the Sanitary Sewer

Once you have confirmed the absence of hazardous contaminants and ensured the pH is
within the acceptable range, the carbon dioxide water can be disposed of down the sink.
When doing so, flush with a generous amount of water to further dilute the solution.[4] It is
crucial to ensure you are disposing of the waste into a drain that leads to a sanitary sewer
connected to a wastewater treatment facility, never a storm drain.[7]

Key Disposal Parameters for Aqueous Waste
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To facilitate quick reference, the following table summarizes the key parameters for the drain
disposal of non-hazardous aqueous solutions.

Parameter Guideline/Limit Citation

pH Range 55-9.5 [2][3]

Flammable liquids, water-
immiscible substances,

Prohibited Contents explosive chemicals, heavy [11[31[41[5]
metals, chlorinated

hydrocarbons.

o Flush with a significant volume
Dilution _ . [4]
of water during disposal.

Must be a sanitary sewer
Destination connected to a wastewater [7]

treatment plant.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of carbon
dioxide water in a laboratory setting.
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Caption: Decision workflow for the safe disposal of carbon dioxide water.
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By following these procedural steps, laboratory professionals can ensure the safe and
compliant disposal of carbon dioxide water, contributing to a secure and environmentally
responsible research environment. Always consult your institution's specific waste
management policies and your local wastewater authority's regulations for any additional
requirements.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8500060?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://iwaste.epa.gov/guidance/natural-disaster/fact-sheets/types-of-waste?id=school-chemistry-labs
https://www.benchchem.com/product/b8500060?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.csn.edu/sites/default/files/nonhazardous-aqueous-waste-fact-sheet_acsbl.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://food52.com/story/16013-why-carbonated-water-is-having-a-moment-and-an-environmental-impact
https://iwaste.epa.gov/guidance/natural-disaster/fact-sheets/types-of-waste?id=school-chemistry-labs
https://www.benchchem.com/product/b8500060#carbon-dioxide-water-proper-disposal-procedures
https://www.benchchem.com/product/b8500060#carbon-dioxide-water-proper-disposal-procedures
https://www.benchchem.com/product/b8500060#carbon-dioxide-water-proper-disposal-procedures
https://www.benchchem.com/product/b8500060#carbon-dioxide-water-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8500060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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